Cas no 2228158-48-1 (2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid
• CAS No: 2228158-48-1
• MF: C₉H₄BrF₂NO₂
• MW: 276.034368515015
• CID: 6194434
• PubChem ID: 165642040
• Update Time: 2025-08-03

2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid
• EN300-1970410
• 2228158-48-1

• Inchi： 1S/C9H4BrF2NO2/c10-7-2-1-5(4-13)3-6(7)9(11,12)8(14)15/h1-3H,(H,14,15)
• InChI Key： XJVKYGDVNHXZFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 274.93935g/mol
• Monoisotopic Mass: 274.93935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid

Introduction to 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid (CAS No: 2228158-48-1)

2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228158-48-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by its unique structural features, which include a bromo-substituted phenyl ring, a cyano group, and a difluoroacetic acid moiety. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The bromo-substituted phenyl ring in 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid is a key structural feature that enhances its reactivity and interaction with biological targets. The presence of a bromine atom at the 2-position of the phenyl ring allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. These reactions enable the introduction of diverse substituents, thereby expanding the chemical space for drug discovery.

Additionally, the cyano group attached to the 5-position of the phenyl ring introduces a polar and electron-withdrawing nature to the molecule. This feature can influence both the solubility and binding affinity of the compound towards biological targets. The cyano group is often involved in hydrogen bonding interactions, which can be critical for the binding of small molecules to proteins and enzymes. Such interactions are pivotal in modulating biological pathways and have been extensively studied in drug design.

The difluoroacetic acid moiety is another notable feature of 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid. Fluorine atoms are known to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The presence of two fluorine atoms at the α-carbon of the acetic acid group increases the lipophilicity and reduces water solubility, which can be advantageous for oral bioavailability. Furthermore, fluorinated compounds have been shown to exhibit improved binding to biological targets due to their ability to participate in hydrophobic interactions and π-stacking effects.

In recent years, 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid has been explored in various research settings for its potential applications in medicinal chemistry. One notable area of interest is its use as a building block for the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The structural features of this compound make it an attractive candidate for designing inhibitors that can modulate kinase activity effectively.

Recent studies have demonstrated that derivatives of 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid exhibit inhibitory activity against specific kinases, leading to promising results in preclinical models. For instance, modifications at the bromo-substituted phenyl ring have been shown to enhance binding affinity towards target kinases by optimizing hydrogen bonding interactions and hydrophobic contacts. Similarly, variations in the cyano group or the difluoroacetic acid moiety have been investigated to improve selectivity and reduce off-target effects.

The synthesis of 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the bromination of a halogenated aromatic precursor followed by cyanation at the desired position on the phenyl ring. Subsequent introduction of the difluoroacetic acid group completes the molecular framework. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

The pharmaceutical industry has shown considerable interest in leveraging compounds like 2-(2-bromo-5-cyanophenyl)-2,2-difluoroacetic acid due to their potential therapeutic applications. Researchers are continuously exploring new derivatives and analogs to optimize their pharmacological properties. Computational modeling and high-throughput screening techniques are being utilized to identify lead compounds with enhanced efficacy and safety profiles.

The structural complexity of CAS No 2228158-48-1 presents both challenges and opportunities for drug development. While its unique features offer potential advantages in terms of biological activity and metabolic stability, it also necessitates careful optimization to ensure favorable pharmacokinetic properties. Future research aims to address these challenges through innovative synthetic strategies and advanced molecular design principles.

In conclusion, 2228158-48-1 plays a significant role in modern medicinal chemistry as a versatile scaffold for developing novel therapeutic agents. Its structural features enable diverse functionalization strategies, making it an invaluable resource for drug discovery efforts aimed at treating various diseases.